Cas no 192314-93-5 (Iclaprim)
Iclaprim structure
Product Name:Iclaprim
CAS No:192314-93-5
MF:C19H22N4O3
MW:354.402984142303
MDL:MFCD09837803
CID:176928
PubChem ID:213043
Update Time:2025-04-19
Iclaprim Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,5-[(2-cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl)methyl]-
- 5-[(2-cyclopropyl-7,8-dimethoxy-2H-chromen-5-yl)methyl]pyrimidine-2,4- diamine
- 5-?[(2-?cyclopropyl-?7,?8-?dimethoxy-?2H-?1-?benzopyran-?5-?yl)?methyl]?-2,?4-?Pyrimidinediamine
- 5-[(2-Cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl)methyl]-2,4-pyrimidine- diamine
- iclaprim
- AR 100
- 5-[(2-Cyclopropyl-7,8-diMethoxy-2H-1-benzopyran-5-yl)Methyl]-2,4-pyriMidine- diaMine
- 5-((2-cyclopropyl-7,8-dimethoxy-2H-chromen-5-yl)methyl)pyrimidine-2,4-diamine(WXG01982)
- 5-(2-Cyclopropyl-7,8-dimethoxy-2H-chromen-5-ylmethyl)-pyrimidine-2,4-diamine (ICLAPRIM]
- 2,4-Pyrimidinediamine, 5-[(2-cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl)methyl]-
- UNII-42445HUU0O
- SCHEMBL12899446
- CHEBI:131751
- 192314-93-5
- CHEMBL134561
- SB17354
- Ro-482622
- HY-101479
- SCHEMBL379386
- 5-((2-Cyclopropyl-7,8-dimethoxy-2H-chromen-5-yl)methyl)pyrimidine-2,4-diamine
- AS-74032
- Q907480
- 5-{[(2RS)-2-Cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl]methyl}pyrimidine-2,4-diamine
- Iclaprim [INN]
- RO 48-2622
- 5-[(2-Cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl)methyl]pyrimidine-2,4-diamine
- 5-[(2-cyclopropyl-7,8-dimethoxy-2h-chromen-5-yl)methyl]pyrimidine-2,4-diamine
- AR-100
- ICLAPRIM [MI]
- Iclaprim [USAN:INN]
- BCP04499
- BDBM18070
- GTPL10820
- CS-7873
- MFCD09837803
- Ro 63-9141;BAL 9141
- DB06358
- AKOS027422438
- DTXSID70870191
- J-012427
- ICLAPRIM [MART.]
- AR-100AR-100
- Mersarex
- Iclaprim (USAN/INN)
- RO-48-2622
- W16646
- FT-0670272
- 42445HUU0O
- 5-((2RS)-2-cyclopropyl-7,8-dimethoxy-2H-chromen-5-ylmethyl)pyrimidine-2,4-diamine
- HMS3749A21
- FT-0670271
- D08337
- 2,4-Pyrimidinediamine, 5-((2-cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl)methyl)-
- AR-101
- ICLAPRIM [WHO-DD]
- Iclaprim [USAN]
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(5-aMino-1,2,4-thiadiazol-3-yl)-2-(hydroxyiMino)acetyl]aMino]-8-oxo-3-[(E)-[(3'R)-2-oxo[1,3'-bipyrrolidin]-3-ylidene]Methyl]-,(6R,7R)-
- DA-38934
- 2,4-Pyrimidinediamine, 5-[(2-cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl)methyl]-; 5-[(2-Cyclopropyl-7,8-dimethoxy-2H-1-benzopyran-5-yl)methyl]-2,4-pyrimidinediamine; 5-[(2-Cyclopropyl-7,8-dimethoxy-2H-chromen-5-yl)methyl]pyrimidine-2,4-diamine; AR 100
- Iclaprim
-
- MDL: MFCD09837803
- Inchi: 1S/C19H22N4O3/c1-24-15-8-11(7-12-9-22-19(21)23-18(12)20)13-5-6-14(10-3-4-10)26-16(13)17(15)25-2/h5-6,8-10,14H,3-4,7H2,1-2H3,(H4,20,21,22,23)
- InChI Key: HWJPWWYTGBZDEG-UHFFFAOYSA-N
- SMILES: O1C2C(=C(C=C(CC3=CN=C(N)N=C3N)C=2C=CC1C1CC1)OC)OC
Computed Properties
- Exact Mass: 354.16900
- Monoisotopic Mass: 354.16919058g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.332±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.013 g/l) (25 º C),
- PSA: 105.51000
- LogP: 3.59560
Iclaprim Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Iclaprim Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I164000-25mg |
Iclaprim |
192314-93-5 | 25mg |
$7520.00 | 2023-05-18 | ||
| TRC | I164000-50mg |
Iclaprim |
192314-93-5 | 50mg |
$ 9200.00 | 2023-09-07 | ||
| TRC | I164000-100mg |
Iclaprim |
192314-93-5 | 100mg |
$17421.00 | 2023-05-18 | ||
| MedChemExpress | HY-101479-10mM*1mLinDMSO |
Iclaprim |
192314-93-5 | 99.49% | 10mM*1mLinDMSO |
¥3509 | 2022-05-18 | |
| MedChemExpress | HY-101479-1mg |
Iclaprim |
192314-93-5 | 99.49% | 1mg |
¥1500 | 2024-04-19 | |
| MedChemExpress | HY-101479-5mg |
Iclaprim |
192314-93-5 | 99.49% | 5mg |
¥4500 | 2024-04-19 | |
| MedChemExpress | HY-101479-10mg |
Iclaprim |
192314-93-5 | 99.49% | 10mg |
¥7500 | 2024-04-19 | |
| MedChemExpress | HY-101479-50mg |
Iclaprim |
192314-93-5 | 99.49% | 50mg |
¥24500 | 2023-08-31 | |
| MedChemExpress | HY-101479-100mg |
Iclaprim |
192314-93-5 | 99.49% | 100mg |
¥39500 | 2023-08-31 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 33R0093-10mg |
5-(2-Cyclopropyl-7,8-dimethoxy-2H-chromen-5-ylmethyl)-pyrimidine-2,4-diamine (ICLAPRIM] |
192314-93-5 | 98% | 10mg |
5071.29CNY | 2021-07-19 |
Iclaprim Related Literature
-
Jesse A. Jones,Kristopher G. Virga,Giuseppe Gumina,Kirk E. Hevener Med. Chem. Commun. 2016 7 1694
-
Suode Cheng,Zhou Wei,Xiao Zhiming,Li Yang,Fan Xia Anal. Methods 2021 13 4452
-
3. Revitalizing antifolates through understanding mechanisms that govern susceptibility and resistanceShannon Lynn Kordus,Anthony David Baughn Med. Chem. Commun. 2019 10 880
-
Wangda Zhou,Eric W. Scocchera,Dennis L. Wright,Amy C. Anderson Med. Chem. Commun. 2013 4 908
-
Lamya H. Al-Wahaibi,Kushumita Chakraborty,Nora H. Al-Shaalan,Mohamed Yehya Annavi Syed Majeed,Olivier Blacque,Aamal A. Al-Mutairi,Ali A. El-Emam,M. Judith Percino,Subbiah Thamotharan RSC Adv. 2020 10 36806
192314-93-5 (Iclaprim) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk